2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]4-chlorobenzenesulfonamido}acetamide

• IUPAC Name: 2-[(3-carbazol-9-yl-2-hydroxypropyl)-(4-chlorophenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C23H22ClN3O4S/c24-16-9-11-18(12-10-16)32(30,31)26(15-23(25)29)13-17(28)14-27-21-7-3-1-5-19(21)20-6-2-4-8-22(20)27/h1-12,17,28H,13-15H2,(H2,25,29)
• InChI Key: RSQUALDVDSJTNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CC(CN(CC(=O)N)S(=O)(=O)C4=CC=C(C=C4)Cl)O
• Molecular Formula: C23H22ClN3O4S
• Molecular Weight: 472.0 g/mol
• CAS No.: 941904-30-9

Description

2-{N-[3-(9H-Carbazol-9-yl)-2-hydroxypropyl]4-chlorobenzenesulfonamido}acetamide is a carbazole-based small molecule featuring a 9H-carbazole core linked to a 2-hydroxypropyl chain. This chain is further substituted with a 4-chlorobenzenesulfonamido group and an acetamide moiety. The compound’s structural design integrates key pharmacophoric elements:

• Carbazole core: Known for its planar aromatic system, enabling π-π stacking interactions and enhancing binding to biological targets like β-secretase (BACE1) and cryptochrome (CRY) proteins .
• Acetamide side chain: Provides hydrogen-bonding capability, which may enhance solubility or direct interactions with enzymatic active sites .

The compound’s molecular formula is C₂₄H₂₃ClN₃O₄S (calculated average mass: 484.98 g/mol), with a monoisotopic mass of 484.1093 g/mol. Its stereochemistry remains unverified in available literature, though synthetic routes likely involve reductive amination or sulfonylation steps similar to related carbazole derivatives .

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Comparisons

Compound Name	Structure	Molecular Weight (g/mol)	Biological Activity (IC₅₀ or EC₅₀)	Primary Target
Target Compound	2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]4-chlorobenzenesulfonamido}acetamide	484.98	Not explicitly reported*	BACE1, Cryptochrome
KL001 (N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-N-(furan-2-ylmethyl)methanesulfonamide)	Methanesulfonamide with furan-methyl substituent	474.58	EC₅₀ = 3.2 µM (CRY stabilization)	Cryptochrome (CRY)
KL044 (2-(9H-carbazol-9-yl)-N-(2-chloro-6-cyanophenyl)acetamide)	Acetamide with 2-chloro-6-cyanophenyl substituent	392.86	EC₅₀ = 0.8 µM (CRY stabilization)	Cryptochrome (CRY)
N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamide	4-Methylbenzenesulfonamide derivative	474.58	IC₅₀ = 1.9 µM (BACE1 inhibition)	BACE1
N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]arylcarboxamides	Carboxamide derivatives (e.g., benzyl substituents)	~450–500	IC₅₀ ≥ 2.5 µM (BACE1 inhibition)	BACE1

*Similar sulfonamido-carbazole derivatives exhibit IC₅₀ values of 1.6–1.9 µM for BACE1 inhibition .

Key Findings

A. BACE1 Inhibition

• The target compound’s 4-chlorobenzenesulfonamido group likely enhances BACE1 binding compared to carboxamide analogs (e.g., IC₅₀ improvement from ≥2.5 µM to ~1.6–1.9 µM in sulfonamides) due to stronger electron-withdrawing effects and hydrophobic interactions .
• Substitution at the sulfonamide nitrogen (e.g., benzyl groups) further optimizes activity, suggesting the acetamide in the target compound may introduce additional hydrogen-bonding interactions with catalytic aspartic acid residues in BACE1 .

B. Cryptochrome Modulation

• Compared to KL001 (EC₅₀ = 3.2 µM), the target compound lacks the furan-methyl group but introduces a chloroaryl sulfonamide. This modification may shift selectivity toward BACE1 over CRY, though structural studies are needed to confirm .
• KL044, a structurally distinct acetamide derivative, shows superior CRY stabilization (EC₅₀ = 0.8 µM), highlighting the importance of aryl substituents in potency .

C. Physicochemical Properties

• The acetamide moiety balances hydrophilicity, with a predicted aqueous solubility of ~50 µM (compared to <10 µM for KL001) .